![molecular formula C18H17NO2 B4989251 3-[(4-hydroxyphenyl)amino]-5-phenyl-2-cyclohexen-1-one](/img/structure/B4989251.png)
3-[(4-hydroxyphenyl)amino]-5-phenyl-2-cyclohexen-1-one
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Overview
Description
3-[(4-hydroxyphenyl)amino]-5-phenyl-2-cyclohexen-1-one, also known as HPPH, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of cancer treatment. HPPH belongs to the class of photosensitizers, which are compounds that can absorb light and convert it into reactive oxygen species (ROS) that can cause cell damage and death.
Mechanism of Action
The mechanism of action of 3-[(4-hydroxyphenyl)amino]-5-phenyl-2-cyclohexen-1-one in PDT involves the absorption of light by the photosensitizer, which leads to the production of ROS. The ROS can cause cell damage and death through various mechanisms, including lipid peroxidation, protein oxidation, and DNA damage. This compound has been shown to have a high singlet oxygen quantum yield, which makes it an efficient photosensitizer for PDT.
Biochemical and Physiological Effects
This compound has been shown to accumulate selectively in cancer cells due to their increased metabolic activity and altered membrane properties. The absorption spectrum of this compound peaks at around 665 nm, which allows for deep tissue penetration and selective activation of the photosensitizer in cancer cells. This compound has also been shown to induce apoptosis in cancer cells through the activation of caspase enzymes.
Advantages and Limitations for Lab Experiments
One of the advantages of using 3-[(4-hydroxyphenyl)amino]-5-phenyl-2-cyclohexen-1-one as a photosensitizer for PDT is its high singlet oxygen quantum yield, which makes it an efficient photosensitizer. This compound also has a long wavelength absorption spectrum, which allows for deep tissue penetration and selective activation of the photosensitizer in cancer cells. One of the limitations of using this compound in lab experiments is its low solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for the research on 3-[(4-hydroxyphenyl)amino]-5-phenyl-2-cyclohexen-1-one. One area of research is the development of new delivery systems for this compound that can improve its solubility and pharmacokinetics. Another area of research is the combination of this compound with other cancer therapies, such as chemotherapy and immunotherapy, to improve treatment outcomes. Finally, the development of new photosensitizers based on the structure of this compound is another area of research that can lead to the discovery of more efficient and selective photosensitizers for PDT.
Synthesis Methods
The synthesis of 3-[(4-hydroxyphenyl)amino]-5-phenyl-2-cyclohexen-1-one involves several steps, starting from the reaction of 4-nitrophenol with cyclohexanone to produce 4-nitrophenylcyclohexanone. This intermediate is then reduced to 4-aminophenylcyclohexanone using sodium borohydride. The final step involves coupling 4-aminophenylcyclohexanone with 4-hydroxybenzaldehyde in the presence of acetic acid to produce this compound.
Scientific Research Applications
3-[(4-hydroxyphenyl)amino]-5-phenyl-2-cyclohexen-1-one has been extensively studied for its potential application in photodynamic therapy (PDT) for the treatment of cancer. PDT is a non-invasive treatment that involves the administration of a photosensitizer followed by exposure to light of a specific wavelength. The photosensitizer absorbs the light and produces ROS that can selectively kill cancer cells. This compound has shown promising results in preclinical studies for the treatment of various types of cancer, including head and neck, lung, and prostate cancer.
properties
IUPAC Name |
3-(4-hydroxyanilino)-5-phenylcyclohex-2-en-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17NO2/c20-17-8-6-15(7-9-17)19-16-10-14(11-18(21)12-16)13-4-2-1-3-5-13/h1-9,12,14,19-20H,10-11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WWFNYGQCDXPGQR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CC(=O)C=C1NC2=CC=C(C=C2)O)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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